N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,3-dimethylbutanamide
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Description
N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,3-dimethylbutanamide is a useful research compound. Its molecular formula is C15H22N2O3S and its molecular weight is 310.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Functionalized Amino Acid Derivatives for Anticancer Agents
Functionalized amino acid derivatives, including those similar in structure to N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,3-dimethylbutanamide, have been synthesized and evaluated for their cytotoxicity against human cancer cell lines. Certain compounds have shown promising cytotoxicity in ovarian and oral cancers, indicating their potential in designing new anticancer agents (Kumar et al., 2009).
Development of Antimicrobial Agents
Research into highly functionalized novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes, structures related to the target compound, revealed significant antimicrobial activities against bacterial and fungal strains. These findings suggest the potential of such compounds in developing new antimicrobial agents (Babu et al., 2013).
Antibacterial Activity of Arylpiperazinyl Oxazolidinones
A series of 4-arylpiperazin-1-yl-3-phenyloxazolidin-2-one derivatives, structurally similar to the compound , have been synthesized and showed antibacterial activities against MRSA and VRE resistant Gram-positive strains. This highlights the utility of these compounds as potential antibacterial agents (Jang et al., 2004).
Fluorescence Binding with Bovine Serum Albumin
Research into p-hydroxycinnamic acid derivatives, related to this compound, explored their interactions with bovine serum albumin (BSA) through fluorescence and UV–vis spectral studies. This research contributes to understanding the interaction mechanisms of similar compounds with proteins, which is crucial for drug design (Meng et al., 2012).
Antioxidant, Antimicrobial, and Cytotoxic Activities
Studies on azetidinone and thiazolidinone moieties linked to an indole nucleus, which share a resemblance with the target compound, have shown that these compounds possess antioxidant, antimicrobial, antimycobacterial, and cytotoxic activities. This indicates their potential for multifunctional drug development (Saundane & Walmik, 2013).
Properties
IUPAC Name |
N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3,3-dimethylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3S/c1-15(2,3)11-14(18)16-12-5-7-13(8-6-12)17-9-4-10-21(17,19)20/h5-8H,4,9-11H2,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLONHSNDQHODDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(=O)NC1=CC=C(C=C1)N2CCCS2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.